Cas no 330656-62-7 ( )

• Product Name: &nbsp
• CAS No: 330656-62-7
• MF: C₁₆H₁₆OS
• MW: 256.362643241882
• CID: 871908
• PubChem ID: 5716953
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-thiophen-2-yl-3-(2,4,6-trimethylphenyl)prop-2-en-1-one
• (2E)-3-MESITYL-1-(2-THIENYL)PROP-2-EN-1-ONE
• AC1MCW5Z
• AG-F-11104
• CTK4G9870
•  

• Inchi： 1S/C16H16OS/c1-11-9-12(2)14(13(3)10-11)6-7-15(17)16-5-4-8-18-16/h4-10H,1-3H3/b7-6+
• InChI Key： SFFZQXNPBRCFJJ-VOTSOKGWSA-N
• SMILES： S1C=CC=C1C(/C=C/C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 256.09200
• Monoisotopic Mass: 256.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 4.56940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives